![molecular formula C11H13ClN2O4 B2443509 C(C)(C)(C)OC(=O)NC=1C=C(C(=NC=1)C(=O)O)Cl CAS No. 2097854-25-4](/img/structure/B2443509.png)
C(C)(C)(C)OC(=O)NC=1C=C(C(=NC=1)C(=O)O)Cl
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Overview
Description
C(C)(C)(C)OC(=O)NC=1C=C(C(=NC=1)C(=O)O)Cl is a chemical compound that has been extensively studied for its potential use in various scientific research applications. Also known as Clopidogrel, this compound is a thienopyridine derivative and is widely used as an antiplatelet drug. In
Scientific Research Applications
Creativity in Scientific Research
- The Creative Scientific Ability Test (C-SAT) measures potential for scientific creativity, including hypothesis generation and experiment design, which could be relevant in the exploration of complex chemical structures like C(C)(C)(C)OC(=O)NC=1C=C(C(=NC=1)C(=O)O)Cl (Ayas & Sak, 2014).
Science Education and Engagement
- Research on high school science fairs reveals insights into student opinions on science education, which can be applied to teaching methodologies involving complex chemicals (Grinnell et al., 2018).
Statistical Methods in Scientific Research
- The use of ranks in one-criterion variance analysis offers a statistical approach that could be applicable in analyzing research data related to chemical substances like this compound (Kruskal & Wallis, 1952).
Ranking and Evaluation in Science
- The ranking of scientists, based on their research outputs, including those studying complex chemical structures, can be measured using the Hirsch index (Weng et al., 2018).
Innovative Applications in Chemistry
- The synthesis of oxygen and nitrogen-rich fluorescent C-dots for selective ion detection represents a novel application in chemistry, which might involve complex chemical compounds (Kainth et al., 2018).
Spectral and Structural Analysis
- Research on the spectral and structural properties of carotenoids involves detailed analysis that could be relevant to the study of complex chemicals (Finkelshtein & Shamsiev, 2019).
Seismic Response in Structural Engineering
- The study of inelastic displacement ratio in structures subjected to seismic events provides a perspective on how complex structures, similar to intricate chemical compounds, respond to external stressors (Durucan & Durucan, 2016).
Automatic Term Recognition
- The automatic recognition of multi-word terms, like complex chemical names, is crucial for organizing and accessing scientific knowledge (Frantzi et al., 2000).
Teacher Beliefs and Science Education
- Validating the Draw-A-Science-Teacher-Test Checklist (DASTT-C) explores mental models and beliefs in science education, which are crucial for understanding complex subjects like chemistry (Thomas et al., 2001).
Context-Based Learning in Science
- Implementing context- and problem-based learning in teaching thermodynamics demonstrates the effectiveness of applied learning methods, which could be beneficial in understanding complex chemicals (Baran & Sozbilir, 2018).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting a broad spectrum of biological activities.
Biochemical Pathways
Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may affect a variety of biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with similar compounds , it can be hypothesized that this compound may have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
3-chloro-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-6-4-7(12)8(9(15)16)13-5-6/h4-5H,1-3H3,(H,14,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNASBLATCWNGGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC(=C(N=C1)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2097854-25-4 |
Source
|
Record name | 5-{[(tert-butoxy)carbonyl]amino}-3-chloropyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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